Cas no 227018-13-5 ((pyridin-3-yl)methyl(pyridin-4-yl)methylamine)

• Product Name: (pyridin-3-yl)methyl(pyridin-4-yl)methylamine
• CAS No: 227018-13-5
• MF: C₁₂H₁₃N₃
• MW: 199.251722097397
• MDL: MFCD02656618
• CID: 1068911
• PubChem ID: 818374
• Update Time: 2025-10-29

(pyridin-3-yl)methyl(pyridin-4-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• Pyridin-4-ylmethyl-pyridin-3-ylmethyl-amine
• (pyridin-3-yl)methyl(pyridin-4-yl)methylamine
• 1-pyridin-4-yl-N-(pyridin-3-ylmethyl)methanamine
• [(pyridin-3-yl)methyl][(pyridin-4-yl)methyl]amine
• Z57057719
• G19482
• (pyridin-3-ylmethyl)(pyridin-4-ylmethyl)amine
• MFCD02656618
• 1-(pyridin-3-yl)-N-(pyridin-4-ylmethyl)methanamine
• pyridin-4-ylmethyl-pyridin-3-ylmethyl-amine, AldrichCPR
• N-(pyridin-3-ylmethyl)-N-(pyridin-4-ylmethyl)amine
• AKOS000284704
• CCG-121459
• 227018-13-5
• STK510820
• EN300-11750

• MDL： MFCD02656618
• Inchi： 1S/C12H13N3/c1-2-12(9-14-5-1)10-15-8-11-3-6-13-7-4-11/h1-7,9,15H,8,10H2
• InChI Key： HTIBRCUBBWLXNE-UHFFFAOYSA-N
• SMILES： N(CC1C=NC=CC=1)CC1C=CN=CC=1

Computed Properties

• Exact Mass: 199.11109
• Monoisotopic Mass: 199.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 37.8Ų

Experimental Properties

• PSA: 37.81

(pyridin-3-yl)methyl(pyridin-4-yl)methylamine Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (pyridin-3-yl)methyl(pyridin-4-yl)methylamine

Compound Introduction: (pyridin-3-yl)methyl(pyridin-4-yl)methylamine (CAS No. 227018-13-5)

Compound (pyridin-3-yl)methyl(pyridin-4-yl)methylamine, identified by its CAS number 227018-13-5, is a significant molecule in the realm of pharmaceutical chemistry and drug discovery. This compound belongs to the class of bipyridine derivatives, which have garnered considerable attention due to their versatile biological activities and potential therapeutic applications. The structural framework of this compound features two pyridine rings connected through an amine linkage, which contributes to its unique chemical and pharmacological properties.

The presence of pyridin-3-yl and pyridin-4-yl substituents in the molecule imparts specific electronic and steric characteristics that are crucial for its interaction with biological targets. These bipyridine moieties are well-known for their ability to form stable complexes with metal ions, making them valuable in the development of coordination complexes with potential applications in catalysis, materials science, and medicine. In particular, the amine functional group in this compound not only influences its solubility and reactivity but also plays a pivotal role in its binding affinity to biological receptors.

Recent advancements in medicinal chemistry have highlighted the importance of bipyridine derivatives in the design of novel therapeutic agents. Studies have demonstrated that compounds incorporating bipyridine motifs exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of the pyridine rings and the amine group in (pyridin-3-yl)methyl(pyridin-4-yl)methylamine allows for precise tuning of its pharmacological profile, making it a promising candidate for further investigation.

In the context of drug development, the synthesis and characterization of (pyridin-3-yl)methyl(pyridin-4-yl)methylamine have been subjects of extensive research. The compound's synthesis typically involves multi-step organic reactions, including condensation reactions between pyridine derivatives and appropriate alkylating agents. The use of advanced synthetic techniques has enabled chemists to optimize the yield and purity of this compound, facilitating its incorporation into more complex drug molecules.

The pharmacological evaluation of (pyridin-3-yl)methyl(pyridin-4-yl)methylamine has revealed intriguing interactions with various biological targets. For instance, studies have shown that this compound can modulate the activity of enzymes involved in signal transduction pathways, which are critical for cellular communication and homeostasis. Additionally, its ability to bind to metal ions suggests potential applications in the development of metallodrugs designed to target specific pathological conditions.

One particularly notable area of research involves the use of bipyridine derivatives as ligands in coordination chemistry. These ligands can form stable complexes with transition metals such as ruthenium and platinum, which are known for their antitumor properties. The compound's structural features make it an excellent candidate for designing metal-based anticancer agents that can selectively target cancer cells while minimizing side effects on healthy tissues.

The growing interest in (pyridin-3-yl)methyl(pyridin-4-yl)methylamine is also driven by its potential applications in medicinal chemistry beyond oncology. Researchers are exploring its utility as a scaffold for developing drugs targeting neurological disorders, such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier and interact with central nervous system receptors makes it an attractive candidate for further pharmacological investigation.

In conclusion, (pyridin-3-yl)methyl(pyridin-4-yl)methylamine (CAS No. 227018-13-5) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features, combined with its diverse biological activities, make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most pressing challenges in medicine today.